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Compound of Interest

Compound Name: VTP50469 fumarate

Cat. No.: B15568847

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of
VTP50469 fumarate, a potent and selective inhibitor of the Menin-Mixed Lineage Leukemia
(MLL) interaction, for in vitro cell-based assays.

Introduction

VTP50469 is a small molecule inhibitor that disrupts the critical protein-protein interaction
between Menin and the MLL1 protein, a key driver in specific types of leukemias.[1][2]
Chromosomal translocations involving the MLL gene result in oncogenic MLL fusion proteins
that are central to the development of MLL-rearranged (MLL-r) leukemias.[1][2] These fusion
proteins rely on their interaction with Menin to maintain their leukemogenic gene expression
program.[1] VTP50469 effectively blocks this interaction, leading to the downregulation of MLL
target genes, which in turn induces cell differentiation and apoptosis in MLL-r leukemia cells.[1]
[3] These application notes provide the necessary information for the effective use of
VTP50469 fumarate in a laboratory setting.

Quantitative Data Summary

The following table summarizes the key quantitative data for VTP50469 and its fumarate salt.
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Property Value Source

VTP50469 Molecular Weight 630.82 g/mol

VTP50469 Fumarate

) 804.93 g/mol [4]

Molecular Weight
] ] Inhibitor of Menin-MLL
Mechanism of Action ) ) [1]
interaction

Ki (Cell-free assay) 104 pM [4]
IC50 (MOLM13 cells) 13 nM [3][5]
IC50 (RS4;11 cells) 25 nM [5]1[6]
Solubility in DMSO > 100 mg/mL (= 124.23 mM) [5]
Solubility in Ethanol 100 mg/mL
Solubility in Water Insoluble

Signaling Pathway

VTP50469 targets the Menin-MLL1 interaction, which is crucial for the oncogenic activity of
MLL fusion proteins in MLL-rearranged leukemias. The diagram below illustrates this signaling

pathway.
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VTP50469 inhibits the Menin-MLL interaction.

Experimental Protocols
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Preparation of a 10 mM VTP50469 Fumarate Stock
Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of VTP50469 fumarate,
which can be further diluted for use in cell-based assays.

Materials:

VTP50469 fumarate powder (Molecular Weight: 804.93 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

o Equilibrate: Allow the VTP50469 fumarate powder vial to warm to room temperature before
opening to prevent condensation.

» Weigh: Carefully weigh out the desired amount of VTP50469 fumarate powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 8.05 mg of the compound.

» Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM stock
solution, if you weighed 8.05 mg, add 1 mL of DMSO.

» Mix: Gently vortex or sonicate the solution until the powder is completely dissolved.[5] A clear
solution should be obtained.

» Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes.[7]

o Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 1 year).[3][7]
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Note: DMSO is hygroscopic and can absorb moisture from the air, which may reduce the
solubility of the compound.[7] It is recommended to use fresh, anhydrous DMSO.

Experimental Workflow for Cell-Based Assays

The following diagram outlines a general workflow for utilizing the VTP50469 fumarate stock
solution in a cell-based assay, such as a cell viability or gene expression analysis.
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Workflow for VTP50469 cell-based assays.
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Stability and Storage

Proper storage of VTP50469 fumarate and its stock solutions is critical to maintain its activity.

o Powder: The solid compound should be stored at -20°C and is stable for at least three years.

[7]

o Stock Solutions: Aliquoted stock solutions in DMSO should be stored at -80°C for up to one
year or at -20°C for up to one month.[3] It is crucial to avoid repeated freeze-thaw cycles to
maintain the integrity of the compound.

Safety Precautions

VTP50469 fumarate is a bioactive compound. Standard laboratory safety practices should be
followed when handling this chemical. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, a lab coat, and safety glasses. All handling should be
performed in a well-ventilated area or a chemical fume hood. For detailed safety information,
refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for VTP50469
Fumarate in Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568847#how-to-prepare-vtp50469-fumarate-stock-
solution-for-cell-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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